3-Styryl-benzoic acid

• Molecular Formula: C15H12O2
• Molecular Weight: 224.25 g/mol
• IUPAC Name: 3-(2-phenylethenyl)benzoic acid
• InChI: InChI=1S/C15H12O2/c16-15(17)14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-11H,(H,16,17)
• InChI Key: RHKYEHRKNBWIDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=CC(=CC=C2)C(=O)O

Description

3-Styryl-benzoic acid is a useful research compound. Its molecular formula is C15H12O2 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 1.0 M solution of lithium bis(trimethylsilyl) amide (3.3 mL, 3.3 mmol) in THF was added to a stirred suspension of benzyltriphenylphosphonium bromide (1.44 g, 3.6 mmol) in THF (35 mL) at 0° C. The resulting orange solution was added via cannula to a mixture of 3-carboxybenzaldehyde (500 mg, 3.3 mmol) and lithium bis(trimethylsilyl)amide (3.3 mL, 3.3 mmol) in THF (10 mL). The mixture was stirred overnight at room temperature. A 1N solution of HCl (75 mL) and ethyl acetate (75 mL) were added and the separated aqueous layer was extracted with ethyl acetate (3×50 mL), dried (MgSO4 anh.) filtered and evaporated. The residue was purified by HPLC (10:95 CH3CN:H2O, TFA 0.1%) to afford 130 mg of the title compound (17%).

Synthesis routes and methods II

Procedure details

74A (357 mg, 1.5 mmol) was suspended in EtOH (2 mL) and aqueous NaOH (1 M, 6 mL) and was heated to 80° C. for thirty minutes. Upon cooling to room temperature, the solution was acidified with HCl (concentrated), was cooled to 0° C., and was filtered. The white crystalline precipitate was dried under vacuum (303 mg, 90%). NMR 1H (ppm, CDCl3): 8.26 (s, 1H), 7.99 (d, J3=7.7 Hz, 1H), 7.73 (d, J3=8.2 Hz, 1H), 7.53 (d, J3=7.3 Hz, 2H), 7.46 (td, J3=7.7 Hz, J4=2.2 Hz, 1H), 7.37 (t, J3=7.4 Hz, 2H), 7.30-7.24 (m, 1H), 7.21 (d, J3=17 Hz, 1H), 7.13 (d, J3=16 Hz, 1H).